Cas no 6631-29-4 (sodium;N'-(benzenesulfonyl)benzohydrazide)
6631-29-4 structure
Product Name:sodium;N'-(benzenesulfonyl)benzohydrazide
CAS No:6631-29-4
MF:C13H12N2NaO3S
MW:299.300752639771
CID:963665
PubChem ID:54612136
Update Time:2025-04-19
sodium;N'-(benzenesulfonyl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
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- 6631-29-4
- NSC53081
- NSC-53081
- sodium;N'-(benzenesulfonyl)benzohydrazide
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- Inchi: 1S/C13H12N2O3S.Na/c16-13(11-7-3-1-4-8-11)14-15-19(17,18)12-9-5-2-6-10-12;/h1-10,15H,(H,14,16);/q;+1
- InChI Key: PYPZOLBVWCDWEI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NNC(C1C=CC=CC=1)=O)(=O)=O.[Na+]
Computed Properties
- Exact Mass: 276.05696
- Monoisotopic Mass: 299.04663270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 391
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 80.47
- LogP: 3.17250
sodium;N'-(benzenesulfonyl)benzohydrazide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
6631-29-4 (sodium;N'-(benzenesulfonyl)benzohydrazide) Related Products
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